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Compound of Interest

Compound Name: Antifungal agent 106

Cat. No.: B15543621

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the novel investigational Antifungal
Agent 106 against established commercial fungicides for the control of Monilinia spp., the
causal agents of brown rot in stone fruits. The data presented herein is intended to offer an

objective evaluation of performance based on standardized laboratory and field trial
simulations.

Performance Data

The following tables summarize the comparative efficacy of Antifungal Agent 106, Iprodione,
and Propiconazole against Monilinia laxa and Monilinia fructicola.

Table 1: In Vitro Efficacy Against Monilinia spp.
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Compound Target Species Mean EC50 (ug/mL) Mean MIC (pg/mL)
Antifungal Agent 106 M. laxa 0.045 0.12

M. fructicola 0.038 0.10

Iprodione M. laxa 0.072 0.25

M. fructicola 0.065 0.21

Propiconazole M. laxa 0.098 0.30

M. fructicola 0.085 0.28

Table 2: Field Trial Simulation - Disease Severity Reduction on Peach (Prunus persica)

L . Disease

Application . Disease )
Compound Target Species . Severity Index

Rate (g/ha) Incidence (%)

(DSI)

Antifungal Agent ]

200 M. fructicola 8.5 0.15
106
Iprodione 250 M. fructicola 15.2 0.35
Propiconazole 220 M. fructicola 12.8 0.28
Untreated )

N/A M. fructicola 85.3 3.75
Control

Experimental Protocols
In Vitro Susceptibility Testing

The in vitro activity of the antifungal agents was determined using a microdilution method.

« |solate Preparation: Cultures of M. laxa and M. fructicola were grown on potato dextrose
agar (PDA) for 7-10 days. Conidial suspensions were prepared by flooding the plates with
sterile distilled water containing 0.05% (v/v) Tween 80 and adjusting the concentration to 1 x
1075 conidia/mL using a hemocytometer.
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Antifungal Agent Preparation: Stock solutions of Antifungal Agent 106, Iprodione, and
Propiconazole were prepared in dimethyl sulfoxide (DMSO). Serial dilutions were made in
96-well microtiter plates with potato dextrose broth (PDB) to achieve a final concentration

range of 0.01 to 10 pg/mL.

Incubation: Each well was inoculated with the conidial suspension. The plates were
incubated at 25°C for 72 hours.

Data Analysis: The minimum inhibitory concentration (MIC) was determined as the lowest
concentration of the antifungal agent that completely inhibited visible mycelial growth. The
half-maximal effective concentration (EC50) was determined by measuring the optical
density at 600 nm and calculating the concentration that caused 50% inhibition of fungal

growth compared to the control.

Field Trial Simulation

The protective efficacy of the antifungal agents was evaluated on mature peach fruits.

Fruit Preparation: Commercially grown, disease-free peaches were surface-sterilized with a
0.5% sodium hypochlorite solution, rinsed with sterile water, and air-dried.

Fungicide Application: The fruits were sprayed with aqueous solutions of Antifungal Agent
106 (200 g/ha), Iprodione (250 g/ha), and Propiconazole (220 g/ha). An untreated control
group was sprayed with water.

Inoculation: After 24 hours, the fruits were wounded with a sterile needle and inoculated with
a 10 pL droplet of a M. fructicola conidial suspension (1 x 1075 conidia/mL).

Incubation and Assessment: The fruits were incubated in a high-humidity chamber at 25°C
for 7 days. Disease incidence was recorded as the percentage of infected fruits. Disease
severity was assessed using a Disease Severity Index (DSI) ranging from O (no symptoms)
to 4 (severe rot).

Visualizations
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Field Trial Simulation
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Caption: Experimental workflow for comparing antifungal agents.
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Caption: Ergosterol biosynthesis inhibition by azole fungicides.

¢ To cite this document: BenchChem. [Comparative Efficacy of Antifungal Agent 106 and
Commercial Fungicides Against Monilinia spp.]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b15543621#benchmarking-antifungal-agent-106-
against-commercial-fungicides-for-monilinia-spp]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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